![molecular formula C11H7FN2O4 B1439424 2-[(3-Fluorobenzoyl)amino]-1,3-oxazole-4-carboxylic acid CAS No. 1204298-09-8](/img/structure/B1439424.png)
2-[(3-Fluorobenzoyl)amino]-1,3-oxazole-4-carboxylic acid
Overview
Description
Scientific Research Applications
Synthesis of Heterocyclic Compounds
2-[(3-Fluorobenzoyl)amino]-1,3-oxazole-4-carboxylic acid and its derivatives have been explored for the synthesis of various heterocyclic compounds, which are of significant interest due to their potential biological activities. For instance, the synthesis of 1,2,4-triazolo[3,4-b]thiadiazoles from 4-amino-3-substituted-5-mercapto-1,2,4-triazoles and fluorobenzoic acids, using phosphorous oxychloride as a cyclizing agent, has been reported. These compounds were evaluated for their anticancer properties, with several showing promising in vitro activity (Bhat, Prasad, Poojary, & Holla, 2004).
Antibacterial Activities
The compound's derivatives, especially those with oxazole substituents, have been studied for their antibacterial activities. A notable example involves the synthesis of 6-fluoro-7-substituted-1-ethyl-1,4-dihydro-4-oxoquinoline-3-carboxylic acids with oxazole and oxazine substituents. These compounds demonstrated greater in vitro antibacterial activity against Gram-positive organisms compared to Gram-negative ones, highlighting the influence of the oxazole ring on their antibacterial potency (Cooper, Klock, Chu, & Fernandes, 1990).
Organic Synthesis and Functionalization
The versatility of 2-[(3-Fluorobenzoyl)amino]-1,3-oxazole-4-carboxylic acid in organic synthesis extends to the functionalization and creation of novel molecular structures. For instance, reactions with N-arylmaleimides lead to the formation of azolopyrimidines, showcasing the reactivity of such compounds in creating complex heterocyclic structures that could have further applications in medicinal chemistry and material science (Rudenko et al., 2011).
Microwave-Assisted Synthesis for Biological Activities
The application of microwave-assisted synthesis techniques to create hybrid molecules containing 2-[(3-Fluorobenzoyl)amino]-1,3-oxazole-4-carboxylic acid derivatives has been explored. These molecules, containing penicillanic or cephalosporanic acid moieties, were investigated for their antimicrobial, antilipase, and antiurease activities, demonstrating the compound's utility in developing new antimicrobial agents (Başoğlu, Ulker, Alpay‐Karaoglu, & Demirbas, 2013).
Synthesis of Fluorescent Labeling Reagents
The compound's derivatives have been utilized in the synthesis of fluorescent labeling reagents for high-performance liquid chromatography (HPLC) of amino acids. This application underlines the potential of 2-[(3-Fluorobenzoyl)amino]-1,3-oxazole-4-carboxylic acid in analytical chemistry, particularly in enhancing detection sensitivities for biological molecules (Watanabe & Imai, 1981).
properties
IUPAC Name |
2-[(3-fluorobenzoyl)amino]-1,3-oxazole-4-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7FN2O4/c12-7-3-1-2-6(4-7)9(15)14-11-13-8(5-18-11)10(16)17/h1-5H,(H,16,17)(H,13,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HJUKQMQOFFEDFT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)F)C(=O)NC2=NC(=CO2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7FN2O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(3-Fluorobenzoyl)amino]-1,3-oxazole-4-carboxylic acid |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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